Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

TRIDENT-1 Trial Efficacy Data for Repotrectinib
in ROS1+ NSCLC

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Repotrectinib

CAS No.: 1802220-02-5

Cat. No.: S541804

Confirmed Median . Intracranial
N i Median )
) Objective Duration of . Response in
Patient Cohort Progression-Free
Response Rate Response . Measurable CNS
Survival (PFS)
(ORR) (DOR) Mets
ROS1 TKI-Naive  79% (95% ClI, 34.1 months 35.7 months (95% 7 of 8 patients
68-88) [1] (95% Cl, 25.6— Cl, 27.4-NE) [1] (88%) [1]
NE) [1]
1 Prior ROS1 38% (95% ClI, 14.8 months 9.0 months (95% 5 of 12 patients
TKI (Chemo- 25-52) [1] (95% Cl, 7.6— Cl, 6.8-19.6) [1] (42%) [1]
Naive) NE) [1]
ROS1 G2032R 59% (95% Cl, Not specified in Not specified in Not specified in
Mutation (TKI- 33-82) [1] sources sources sources

pretreated)

Patient Selection Pathway

The following diagram outlines the clinical decision-making pathway for selecting patients with advanced

NSCLC for repotrectinib treatment, based on ROS1 fusion status and prior therapy history.
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ROS1 Fusion Testing
(RNA-based NGS recommended)
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ROS1 Fusion Testing & Methodologies

Accurate identification of the ROS1 fusion is the critical first step in the patient selection pipeline.

Testing Workflow

The standard workflow for biomarker testing in advanced NSCLC to guide therapy selection involves

multiple steps, from sample acquisition to final reporting.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s541804?utm_src=pdf-body-img
https://www.smolecule.com/products/s541804?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

1. Tumor Tissue Acquisition
(FFPE biopsy or resection)

2. Nucleic Acid Extraction
(DNA and/or RNA)

3. Fusion Detection Assay

RNA-based Next-Generation Whole Transcriptome RT-PCR
Sequencing (NGS) Sequencing

Fluorescence In Situ .
Hybridization (FISH) ) ([HC (screening only)

4. Data Analysis & Clinical Report

5. Treatment Decision

Click to download full resolution via product page

Recommended Testing Protocols

¢ Optimal Method: RNA-based Next-Generation Sequencing (NGS) is the preferred methodology as
it can precisely identify the specific fusion partner and breakpoint location [2] [3]. This is critical
because emerging evidence suggests that breakpoints in specific introns (e.g., introns 33 and 34) are
associated with higher ROS1 expression and superior outcomes with TKI therapy [3].

¢ Alternative Methods: Other techniques like FISH and IHC can be used but have limitations. FISH
can detect rearrangements but cannot identify the fusion partner or specific breakpoint [4]. IHC is
often used as an initial screening tool but requires confirmation by a molecular method due to
potential false positives and negatives [4].

o Tissue Considerations: Testing can be performed on formalin-fixed paraffin-embedded (FFPE)
tumor specimens [4]. In cases where tissue is limited or insufficient, liquid biopsy (plasma-based
ctDNA testing) may be used to identify resistance mutations (like G2032R), though it has lower
sensitivity for detecting gene fusions compared to tissue testing [1].
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Emerging Al-Based Detection Methods

Research is exploring the use of deep learning on digitized H&E-stained pathology slides to predict the
presence of ROS1 fusions. One study using a vision transformer model achieved an AUC of 0.85, showing
potential as a cost-effective pre-screening tool to prioritize samples for confirmatory molecular testing [4].

However, this is not yet a replacement for standard molecular assays.

Key Considerations for Clinical Development

¢ Mechanism of Action: Repotrectinib is a next-generation TKI designed with a compact macrocyclic
structure. This allows it to bind more effectively to the ROS1 kinase, overcoming steric hindrance
caused by common solvent-front resistance mutations like G2032R, which older TKIs cannot inhibit

[2] [1].
¢ Addressing Unmet Needs: Repotrectinib addresses two major limitations of earlier-generation
ROS1 TKis: acquired on-target resistance and suboptimal central nervous system (CNS) activity. Its

significant intracranial response rates make it a strong candidate for patients with brain metastases
[1].

o Safety Profile: The most common treatment-related adverse events are dizziness (63%), dysgeusia
(altered taste, 48%), and peripheral neuropathy (47%). Most are low-grade; however, proactive
management and dose modifications may be required. Only 4.2% of patients in the trial discontinued
treatment due to treatment-related AEs [5] [1].

In summary, successful patient selection for repotrectinib is a multi-step process that begins with high-
quality, RNA-based ROS1 fusion testing in patients with advanced NSCLC. The drug offers a potent
therapeutic option across the treatment spectrum, with particularly strong data supporting its use in TKI-

naive patients and its unique ability to overcome key resistance challenges.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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